Cas no 2172237-24-8 (4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid)

• Product Name: 4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid
• CAS No: 2172237-24-8
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6419801
• PubChem ID: 165526418
• Update Time: 2025-05-26

4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid
• EN300-1497864
• 4-({1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-1H-imidazol-4-yl}formamido)pentanoic acid
• 2172237-24-8

• Inchi： 1S/C26H28N4O5/c1-17(10-11-24(31)32)29-25(33)23-14-30(16-28-23)13-12-27-26(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,14,16-17,22H,10-13,15H2,1H3,(H,27,34)(H,29,33)(H,31,32)
• InChI Key： VYRYDDBJXPIPLF-UHFFFAOYSA-N
• SMILES： O(C(NCCN1C=NC(=C1)C(NC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid

Research Briefing on 4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid (CAS: 2172237-24-8)

In recent years, the compound 4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid (CAS: 2172237-24-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems.

The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS). The presence of the imidazole ring and the pentanoic acid moiety further enhances its utility as a building block for designing novel bioactive molecules. Recent studies have focused on optimizing its synthetic pathways and evaluating its biological activity in various preclinical models.

One of the key areas of investigation has been the role of this compound in facilitating the synthesis of peptide-drug conjugates (PDCs). Researchers have demonstrated that the Fmoc-protected aminoethylimidazole group can serve as a versatile linker, enabling the covalent attachment of therapeutic payloads to peptide carriers. This approach has shown promise in improving the pharmacokinetic properties and target specificity of anticancer agents.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers utilized 4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid as a key intermediate in the synthesis of a novel class of histone deacetylase (HDAC) inhibitors. The study reported enhanced selectivity and potency of the resulting compounds, highlighting the potential of this building block in epigenetic drug discovery.

Another notable application of this compound is in the development of prodrugs. Its ability to undergo enzymatic cleavage in specific biological environments makes it an attractive candidate for designing stimuli-responsive drug delivery systems. Recent preclinical data suggest that prodrugs incorporating this moiety exhibit improved tumor targeting and reduced off-target effects.

Despite these promising developments, challenges remain in scaling up the synthesis of 4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid and ensuring its stability under physiological conditions. Ongoing research aims to address these limitations through structural modifications and the development of novel synthetic protocols.

In conclusion, 4-({1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-1H-imidazol-4-yl}formamido)pentanoic acid (CAS: 2172237-24-8) represents a valuable tool in modern drug discovery. Its versatility as a synthetic intermediate and its potential in targeted therapy underscore the importance of continued research in this area. Future studies should focus on optimizing its physicochemical properties and exploring its applications in a broader range of therapeutic contexts.